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Compound of Interest

Compound Name: Bis(2-propylheptyl) Phthalate-d4

Cat. No.: B585399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(2-propylheptyl) Phthalate-d4
(DPHP-d4), a deuterated analogue of the high molecular weight phthalate, Di(2-propylheptyl)

phthalate (DPHP). This document is intended for professionals in research, scientific, and drug

development fields who utilize stable isotope-labeled compounds as internal standards or

tracers in analytical and metabolic studies.

Core Concepts and Applications
Bis(2-propylheptyl) Phthalate-d4 is a synthetic, isotopically-labeled organic compound where

four hydrogen atoms on the benzene ring of the phthalate molecule have been replaced with

deuterium.[1][2] This labeling provides a distinct mass difference from its unlabeled

counterpart, DPHP, without significantly altering its chemical properties. This key characteristic

makes DPHP-d4 an invaluable tool in analytical chemistry.

Its primary application is as a stable isotope marker and internal standard for quantitative

analysis in various analytical techniques, including:

Nuclear Magnetic Resonance (NMR) spectroscopy[1]

Gas Chromatography-Mass Spectrometry (GC-MS)[3]

Liquid Chromatography-Mass Spectrometry (LC-MS)[3]
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In these applications, a known quantity of DPHP-d4 is added to a sample. By comparing the

instrument's response to the labeled and unlabeled compounds, precise quantification of the

unlabeled DPHP in the sample can be achieved, correcting for variations in sample preparation

and instrument performance.[3] Furthermore, its use as a tracer allows for the investigation of

the absorption, distribution, metabolism, and excretion (ADME) of DPHP in biological systems.

[3]

Physicochemical Properties
The fundamental physicochemical properties of Bis(2-propylheptyl) Phthalate-d4 are

summarized in the table below. These properties are essential for its handling, storage, and

application in experimental settings.

Property Value

Chemical Formula C₂₈H₄₂D₄O₄

Molecular Weight 450.7 g/mol

Appearance Colorless liquid

Boiling Point ~330 °C (decomposes)[1]

Density ~0.984 g/cm³[1]

Solubility

Soluble in organic solvents such as ethanol,

ether, and dichloromethane.[1] Insoluble in

water.

CAS Number 1346601-46-4

Unlabeled CAS Number 53306-54-0[2]

Synonyms

Phthalic acid bis(2-propylheptyl) ester-d4, 1,2-

Benzenedicarboxylic-d4 Acid 1,2-Bis(2-

propylheptyl)ester-d4[3]

Experimental Protocols and Methodologies
The following sections detail the experimental methodologies where Bis(2-propylheptyl)
Phthalate-d4 is commonly employed.
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Use as an Internal Standard in Human Biomonitoring
(LC-MS/MS)
Bis(2-propylheptyl) Phthalate-d4 is utilized in human biomonitoring studies to quantify

exposure to its unlabeled analogue, DPHP. A common application involves the analysis of urine

samples to measure DPHP metabolites.

Sample Preparation:

Urine samples are collected over a specified period (e.g., 48 hours).[4]

A known amount of an internal standard mixture, including deuterated metabolites of DPHP-

d4, is added to each urine sample.

The samples undergo enzymatic hydrolysis to cleave any conjugated metabolites.[4]

Solid-phase extraction (SPE) is then performed to clean up the sample and concentrate the

analytes of interest.

The purified extract is evaporated to dryness and reconstituted in a suitable solvent for LC-

MS/MS analysis.

Instrumental Analysis (HPLC-ESI-MS/MS):

Chromatographic Separation: The reconstituted sample is injected into a high-performance

liquid chromatography (HPLC) system equipped with a suitable column (e.g., C18) to

separate the metabolites.

Ionization: The eluent from the HPLC is introduced into an electrospray ionization (ESI)

source.

Mass Spectrometric Detection: A tandem mass spectrometer is used for the detection and

quantification of the DPHP metabolites and their deuterated internal standards. The

instrument is operated in multiple reaction monitoring (MRM) mode for high selectivity and

sensitivity.

Toxicokinetic Studies in Animal Models
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DPHP-d4 is administered to animal models, such as rats, to study the toxicokinetics of DPHP.

Study Design:

Animals are administered a single oral dose of Bis(2-propylheptyl) Phthalate-d4.

Blood and urine samples are collected at various time points post-administration.

The concentrations of DPHP-d4 and its metabolites in the collected samples are determined

using analytical methods like LC-MS/MS.

This allows for the determination of key toxicokinetic parameters, including absorption,

distribution, metabolism, and excretion rates.

Metabolic Pathways and Biological Interactions
The metabolic fate of Di(2-propylheptyl) phthalate (DPHP) has been investigated using its

deuterated form. The primary metabolic pathway involves the initial hydrolysis of one of the

ester bonds to form mono-(2-propylheptyl) phthalate (MPHP). This is followed by further

oxidation of the alkyl side chain.

The major oxidized metabolites identified in urine include:

mono-(propyl-6-hydroxyheptyl) phthalate (OH-MPHP)

mono-(propyl-6-oxoheptyl) phthalate (oxo-MPHP)

mono-(propyl-6-carboxyhexyl) phthalate (cx-MPHxP)[5]

A simplified diagram of this metabolic pathway is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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